7-Morpholin-4-yl-[1,6]naphthyridin-8-ol hydrochloride

• Molecular Formula: C12H14ClN3O2
• Molecular Weight: 267.71 g/mol
• IUPAC Name: 7-morpholin-4-yl-1,6-naphthyridin-8-ol;hydrochloride
• InChI: InChI=1S/C12H13N3O2.ClH/c16-11-10-9(2-1-3-13-10)8-14-12(11)15-4-6-17-7-5-15;/h1-3,8,16H,4-7H2;1H
• InChI Key: RBJWWRZHGJTYER-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1C2=NC=C3C=CC=NC3=C2O.Cl

Description

7-Morpholin-4-yl-[1,6]naphthyridin-8-ol hydrochloride is a useful research compound. Its molecular formula is C12H14ClN3O2 and its molecular weight is 267.71 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a stirred solution of 8-isopropoxy-7-morpholin-4-yl-[1,6]naphthyridine (149 mg, 0.545 mmol) in dichloromethane (10 mL) at 0° C. was added BCl3 (1.5 mL of a 1 M solution in dichloromethane). The dark orange solution was left to stir at room temperature for 24 h. MeOH (10 mL) was added and the mixture concentrated. This process was repeated four times. Further washing of the remaining residue with diethyl ether (5 mL×2) provided 7-morpholin-4-yl-[1,6]naphthyridin-8-ol hydrochloride as a dark red solid (quantitative yield).—1H NMR (CD3OD): δ 9.09 (dd, J=1.5 and 5.1, 1H), 9.02 (s, 1H), 8.99 (dd, J=1.5 and 8.2, 1H), 7.79 (dd, J=5.1 and 8.2, 1H), 3.95 (m, 4H), 3.80(m, 4H).